Ethyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate
Overview
Description
Esters are a class of organic compounds that are derived from carboxylic acids . In an ester, the hydrogen in the carboxylic acid’s -COOH group is replaced by a hydrocarbon group. This could be an alkyl group like methyl or ethyl, or one containing a benzene ring such as a phenyl or benzyl group .
Physical And Chemical Properties Analysis
Esters have certain general physical and chemical properties. They are often characterized by their pleasant smells. The physical differences observed between different esters are due to differences in the strength and type of intermolecular forces acting between their molecules .Scientific Research Applications
Synthesis and Characterization
- The synthesis of novel pyrazole derivatives, including Ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, utilized a precursor with structural similarities to Ethyl 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylate. This research showcased an effective route for the direct synthesis of substituted pyrazoles through annulation methods, highlighting the compound's role in the synthesis of complex structures with potential antioxidant properties (Naveen et al., 2021).
Reactivity and Derivative Formation
- Studies on the reactivity of Ethyl 4H-pyran-4-one-2-carboxylate with diamines, including 1,2-diaminobenzene, led to the formation of novel derivatives like 8H-5,6-dihydro-6,8-dioxopyrido[1,2-a]quinoxaline. Such research underscores the versatility of pyran-2-carboxylate derivatives in synthesizing new heterocyclic compounds with unique structures (Markees, 1990).
Polymer Science Applications
- In polymer science, this compound-related structures were used in the development of poly(2-oxazoline)s with tunable properties. The research demonstrated how post-polymerization modification reactions could adjust polymer properties, such as cloud point and glass transition temperatures, showcasing the compound's significance in material science applications (Sehlinger et al., 2015).
Catalysis and Chemical Transformations
- Research into oxidative arylation of ethylene with benzene catalyzed by Pd(OAc)2/heteropoly acid/O2 systems has highlighted the role of this compound analogs in facilitating oxidative coupling reactions under mild conditions. This underscores the compound's utility in organic synthesis and catalytic processes (Yamada et al., 2008).
properties
IUPAC Name |
ethyl 4-oxo-3-phenylmethoxypyran-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O5/c1-2-18-15(17)14-13(12(16)8-9-19-14)20-10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZWDHGOVQBRIFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)C=CO1)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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